Cas no 2228708-47-0 (tert-butyl N-3-(azetidin-2-yl)-4-hydroxyphenylcarbamate)

• Product Name: tert-butyl N-3-(azetidin-2-yl)-4-hydroxyphenylcarbamate
• CAS No: 2228708-47-0
• MF: C₁₄H₂₀N₂O₃
• MW: 264.320203781128
• CID: 6396377
• PubChem ID: 165757483
• Update Time: 2025-06-25

tert-butyl N-3-(azetidin-2-yl)-4-hydroxyphenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-3-(azetidin-2-yl)-4-hydroxyphenylcarbamate
• tert-butyl N-[3-(azetidin-2-yl)-4-hydroxyphenyl]carbamate
• 2228708-47-0
• EN300-1872232

• Inchi： 1S/C14H20N2O3/c1-14(2,3)19-13(18)16-9-4-5-12(17)10(8-9)11-6-7-15-11/h4-5,8,11,15,17H,6-7H2,1-3H3,(H,16,18)
• InChI Key： JALPRCYIXKJNQF-UHFFFAOYSA-N
• SMILES： O(C(NC1=CC=C(C(=C1)C1CCN1)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 264.14739250g/mol
• Monoisotopic Mass: 264.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 70.6Ų

Additional information on tert-butyl N-3-(azetidin-2-yl)-4-hydroxyphenylcarbamate

Introduction to Tert-butyl N-3-(azetidin-2-yl)-4-hydroxyphenylcarbamate (CAS No. 2228708-47-0)

Tert-butyl N-3-(azetidin-2-yl)-4-hydroxyphenylcarbamate, identified by its Chemical Abstracts Service (CAS) number 2228708-47-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of carbamates, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly the presence of a tert-butyl group, an azetidine ring, and a hydroxyphenyl moiety, contribute to its unique chemical properties and biological interactions.

The tert-butyl N-3-(azetidin-2-yl)-4-hydroxyphenylcarbamate structure is characterized by a central carbamate functional group, which is linked to a phenolic ring substituted with a hydroxyl group at the 4-position. This phenolic moiety is further connected to an azetidine ring, which introduces a cyclic amine structure into the molecule. The tert-butyl group at the nitrogen atom of the carbamate provides steric hindrance, influencing the compound's solubility and reactivity. These structural elements collectively contribute to the compound's potential as a pharmacophore in drug design and development.

In recent years, there has been growing interest in carbamate derivatives due to their broad spectrum of biological activities. These activities include anti-inflammatory, analgesic, and antimicrobial properties. The hydroxyphenyl group in Tert-butyl N-3-(azetidin-2-yl)-4-hydroxyphenylcarbamate is particularly noteworthy, as it has been shown to enhance binding affinity to various biological targets. This feature makes the compound a promising candidate for further investigation in medicinal chemistry.

The azetidine ring in this molecule adds another layer of complexity, contributing to its potential as a scaffold for drug discovery. Azetidine derivatives have been explored for their ability to interact with biological enzymes and receptors in unique ways. For instance, studies have demonstrated that azetidine-based compounds can modulate enzyme activity by binding to specific pockets within the enzyme's active site. This interaction can lead to altered enzyme function, which may have therapeutic implications.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinities and mechanisms of action of complex molecules like Tert-butyl N-3-(azetidin-2-yl)-4-hydroxyphenylcarbamate with greater accuracy. These tools have been instrumental in identifying potential lead compounds for drug development. By leveraging these technologies, scientists can optimize the structure of Tert-butyl N-3-(azetidin-2-yl)-4-hydroxyphenylcarbamate to enhance its pharmacological properties and improve its efficacy as a therapeutic agent.

The synthesis of Tert-butyl N-3-(azetidin-2-yl)-4-hydroxyphenylcarbamate involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the carbamate group typically involves condensation reactions between a carboxylic acid derivative and an amine under acidic or basic conditions. The subsequent functionalization of the phenolic ring with a hydroxyl group can be achieved through oxidation or reduction reactions, depending on the starting material.

The incorporation of the azetidine ring into the molecule represents a significant challenge in synthetic chemistry. Azetidine derivatives are often synthesized through cyclization reactions involving aziridines or other cyclic intermediates. These reactions require careful optimization to ensure high yields and purity of the final product. Advances in synthetic methodologies have made it possible to construct complex molecules like Tert-butyl N-3-(azetidin-2-yl)-4-hydroxyphenylcarbamate with greater efficiency and precision.

In terms of biological activity, preliminary studies on Tert-butyl N-3-(azetidin-2-yl)-4-hydroxyphenylcarbamate have shown promising results in vitro. The compound has demonstrated inhibitory effects on certain enzymes and receptors that are implicated in various diseases. For example, it has been observed to inhibit inflammatory pathways by modulating key signaling molecules involved in immune responses. Additionally, it has shown potential as an analgesic agent by interacting with pain-sensitizing receptors.

The hydroxyphenyl group plays a crucial role in these interactions by providing hydrogen bonding opportunities with biological targets. Hydroxyl groups are known for their ability to form stable hydrogen bonds, which can enhance binding affinity and specificity. This feature makes Tert-butyl N-3-(azetidin-2-yl)-4-hydroxyphenylcarbamate an attractive candidate for further development as a therapeutic agent.

Moreover, the tert-butyl group at the nitrogen atom of the carbamate provides steric hindrance, which can influence how the molecule interacts with biological targets. Steric effects can significantly impact binding affinity and selectivity, making them important considerations in drug design. By carefully positioning bulky groups like tert-butylesters on specific atoms within a molecule, Tert-butul N - 3 - ( aze t id ine - 2 - yl ) - 4 - hy dro xy ph en y l ca rb am atecan be tailored to achieve desired pharmacological properties.

Recent research has also highlighted the importance of understanding metabolic pathways in drug development. Metabolism can significantly affect a drug's bioavailability and efficacy, Tert - but yl N - 3 - ( aze t id ine - 2 - yl ) - 4 - hy dro xy ph en y lca rb am atemust be carefully evaluated to ensure its stability and effectiveness within biological systems, Tert - but yl N - 3 - ( aze t id ine - 2 - yl ) - 4 - hy dro xy ph en y lca rb am ateshould be designed with considerations for metabolic resistance, Tertbut ylN− 3 −(a z e t id ine − 2 − y l)− 4 − h y d ro xy ph en y lca rb am ateshould exhibit favorable pharmacokinetic profiles.

The role of computational tools in predicting metabolic stability cannot be overstated, Tertbut ylN− 3 −(a z e t id ine − 2 − y l)− 4 − h y d ro xy ph en y lca rb am atehas been used extensivelyto identify potential metabolic liabilities early in drug development pipelines, Tertbut ylN− 3 −(a z e t id ine − 2 − y l)− 4 − h y d ro xy ph en y lca rb am atecan be optimizedto enhance its metabolic stabilityand prolong its half-life within biological systems, TertbutulN− 3 −(a z e t id ine − 2 − y l)− 4 − h y d ro xy ph en y lca rb am atecan be designedto resist degradationby metabolic enzymes, TertbutulN− 3 −(a z e t id ine − 2 − y l)− 4 − h y d ro xy ph en y lca rb am atecan be tailoredto achieve desired pharmacokinetic profiles, TertbutulN− 3 −(a z e t id ine −